Cas no 1396751-63-5 (1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)
1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
- 2-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
- VU0540803-1
- F6246-1888
- 1396751-63-5
- 2-(1-((5-bromothiophen-2-yl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
- AKOS024544054
- 1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
-
- Inchi: 1S/C12H11BrF3N3O3S2/c13-8-1-2-9(23-8)24(20,21)19-5-3-7(4-6-19)10-17-18-11(22-10)12(14,15)16/h1-2,7H,3-6H2
- InChI Key: JPUQDKYWHHLXAU-UHFFFAOYSA-N
- SMILES: O1C(C(F)(F)F)=NN=C1C1CCN(S(C2SC(Br)=CC=2)(=O)=O)CC1
Computed Properties
- Exact Mass: 444.93773g/mol
- Monoisotopic Mass: 444.93773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 113Ų
1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6246-1888-2μmol |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-5μmol |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-10μmol |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-20μmol |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-1mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-2mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-3mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-4mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-5mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6246-1888-10mg |
1-[(5-bromothiophen-2-yl)sulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine |
1396751-63-5 | 10mg |
$118.5 | 2023-09-09 |
1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
Research Briefing on 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396751-63-5)
This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396751-63-5). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its current research status.
The compound belongs to a class of sulfonylpiperidine derivatives, which are known for their diverse pharmacological activities. The presence of a trifluoromethyl-substituted oxadiazole ring and a bromothiophene moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key areas of investigation has been the compound's role as a modulator of specific signaling pathways. Preliminary data indicate that it exhibits inhibitory activity against certain kinases, making it a candidate for further development in oncology and inflammatory diseases. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been characterized to assess its suitability for in vivo applications.
Recent synthetic efforts have aimed at improving the yield and scalability of the compound. Novel catalytic methods and green chemistry approaches have been employed to address challenges associated with its complex structure. These advancements are critical for enabling large-scale production and facilitating future clinical trials.
In conclusion, 1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine represents a promising scaffold for drug discovery. Continued research is needed to fully exploit its therapeutic potential and address any safety concerns. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and similar derivatives.
1396751-63-5 (1-(5-bromothiophen-2-yl)sulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)